N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• InChI: InChI=1S/C23H19N3O3/c1-29-18-11-7-10-17(14-18)24-21(27)15-26-20-13-6-5-12-19(20)22(25-23(26)28)16-8-3-2-4-9-16/h2-14H,15H2,1H3,(H,24,27)
• InChI Key: LNVQNLHHDNZDBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4
• Molecular Formula: C23H19N3O3
• Molecular Weight: 385.4 g/mol

Description

N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide, is a compound found in nature and is used in a variety of scientific research applications. It is a small molecule that has a wide range of applications due to its unique biochemical and physiological effects.

Scientific Research Applications

N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has a wide range of scientific research applications, including its use as a research tool in the study of enzyme-catalyzed reactions, as a substrate for the synthesis of other compounds, and as a model compound for studying the binding of ligands to proteins. It has also been used in the study of the effects of drugs on certain biochemical pathways, and as a potential therapeutic agent for various diseases.

Mechanism of Action

N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has a number of mechanisms of action. It has been shown to bind to various proteins, including enzymes, receptors, and other proteins, as well as to various small molecules. It also has been shown to inhibit the activity of certain enzymes and to stimulate the activity of other enzymes.
Biochemical and Physiological Effects
N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has a number of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, anti-fungal, and anti-viral properties. It has also been shown to have an effect on the metabolism of lipids and carbohydrates, as well as on the production of hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has a number of advantages and limitations when used in lab experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, its wide range of biochemical and physiological effects makes it a useful tool for studying various biological processes. However, it is important to note that the compound is not very stable and can degrade over time. Additionally, due to its small size, it can be difficult to detect in certain experiments.

Future Directions

N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has a number of potential future directions. One potential direction is the development of new methods for synthesizing the compound. Additionally, further research could be conducted to explore the compound’s potential therapeutic applications. Additionally, further research could be conducted to explore the compound’s potential to act as a substrate for the synthesis of other compounds. Finally, further research could be conducted to explore the compound’s potential to act as a model compound for studying the binding of ligands to proteins.

Synthesis Methods

N-(3-methoxyphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide can be synthesized through a number of methods, including the Grignard reaction, the Wittig reaction, and the Biginelli reaction. The Grignard reaction is the most commonly used method for synthesizing the compound, and involves reacting a Grignard reagent with an aldehyde or ketone to form a product. The Wittig reaction is a more complex process, and involves the reaction of a phosphonium salt with an aldehyde or ketone to form a product. The Biginelli reaction is a three-component reaction that involves the reaction of an aldehyde, a ketone, and an acid to form a product.